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Introduction
These application notes provide detailed protocols for the dissolution and storage of

Remifentanil, a potent, short-acting µ-opioid receptor agonist, for research applications. Due to

the high probability of "Riminkefon" being a typographical error for "Remifentanil," this

document focuses on the latter. Remifentanil is a critical tool in anesthetic and analgesic

research, and proper handling is paramount for experimental accuracy and safety.

Chemical Properties and Mechanism of Action
Remifentanil hydrochloride is a synthetic opioid analgesic.[1] Its primary mechanism of action is

as a selective agonist of the µ-opioid receptor.[1][2][3] This interaction initiates a signaling

cascade that ultimately inhibits the transmission of pain signals.[3][4]
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Solvent/Diluent
Reconstitution
Concentration

Final Dilution
Concentration
Range

Notes

Sterile Water for

Injection
1 mg/mL[5][6][7]

20 - 250 mcg/mL[5][8]

[9]

Reconstituted solution

must be further

diluted.

5% Dextrose Injection 1 mg/mL 20 - 250 mcg/mL[9]

5% Dextrose and

0.9% Sodium Chloride

Injection

1 mg/mL 20 - 250 mcg/mL[9]

0.9% Sodium Chloride

Injection (Normal

Saline)

1 mg/mL[10] 20 - 250 mcg/mL[9]

0.45% Sodium

Chloride Injection
1 mg/mL 20 - 250 mcg/mL[9]

5% Dextrose and

Lactated Ringer's

Injection

1 mg/mL 20 - 250 mcg/mL[9]

Table 2: Storage and Stability of Remifentanil
Hydrochloride

Formulation
Storage
Temperature

Shelf-Life
Special
Considerations

Intact Vials

(Lyophilized Powder)
2-25°C[8][11]

As per manufacturer's

expiry date

Protect from light.[11]

[12]

Reconstituted Solution

(1 mg/mL)

Room Temperature

(25°C)[5]
24 hours[5]

Should be used

immediately for further

dilution.

Diluted Solution (20-

250 mcg/mL)
Room Temperature[9] 24 hours[9]
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Experimental Protocols
Protocol 1: Preparation of Remifentanil Stock Solution
(1 mg/mL)
Materials:

Vial of lyophilized Remifentanil hydrochloride (e.g., 1 mg, 2 mg, or 5 mg)

Sterile Water for Injection or 0.9% Sodium Chloride Injection

Sterile syringe and needle

Aseptic working area (e.g., laminar flow hood)

Procedure:

Ensure the vial of Remifentanil and the diluent are at room temperature.

Following aseptic techniques, draw the appropriate volume of diluent into the syringe. To

achieve a 1 mg/mL concentration, add 1 mL of diluent for each 1 mg of Remifentanil powder.

[5][6][7][8]

Inject the diluent into the Remifentanil vial.

Gently swirl the vial until the powder is completely dissolved. Avoid vigorous shaking.

Visually inspect the solution for any particulate matter or discoloration. The solution should

be clear and colorless.

Label the vial with the concentration (1 mg/mL), date, and time of reconstitution.

Protocol 2: Preparation of Diluted Remifentanil
Solutions for Experimental Use
Materials:

Remifentanil stock solution (1 mg/mL)
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Compatible IV solution (see Table 1)

Sterile syringes and needles

Sterile empty IV bag or vial for the final solution

Procedure:

Determine the desired final concentration (e.g., 50 mcg/mL) and total volume of the diluted

solution.

Calculate the volume of the 1 mg/mL stock solution required. For example, to prepare 20 mL

of a 50 mcg/mL solution:

(50 mcg/mL * 20 mL) / 1000 mcg/mg = 1 mg of Remifentanil needed.

1 mg / 1 mg/mL = 1 mL of stock solution required.

Calculate the volume of diluent needed: 20 mL (final volume) - 1 mL (stock solution volume)

= 19 mL of diluent.

Using a sterile syringe, withdraw the calculated volume of the 1 mg/mL stock solution.

Transfer the stock solution into the sterile IV bag or vial containing the calculated volume of

the chosen diluent.

Gently mix the solution.

Label the final container with the drug name, final concentration, diluent used, and date/time

of preparation. A common dilution for adults is 50 mcg/mL, while for pediatric patients, 20-25

mcg/mL is recommended.[5]

Mandatory Visualization
Remifentanil Signaling Pathway
Caption: Mechanism of action of Remifentanil at the µ-opioid receptor.
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Experimental Workflow for Remifentanil Solution
Preparation

Stock Solution Preparation (1 mg/mL)

Working Solution Preparation

Start: Lyophilized
Remifentanil Vial

Reconstitute with
1 mL diluent per mg

Gently swirl
to dissolve

Result: 1 mg/mL
Stock Solution

Calculate required volume
of stock and diluent

Use within 24 hours

Withdraw calculated
stock solution volume

Add to final
diluent volume

Gently mix

Result: Diluted solution
(e.g., 20-250 mcg/mL)
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Click to download full resolution via product page

Caption: Workflow for preparing Remifentanil solutions for research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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